Cas no 2257-72-9 ( )

  structure
  structure
Product Name: 
CAS No:2257-72-9
MF:C21H22ClN3
MW:351.872483730316
CID:912405
PubChem ID:309632
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-6-chloro-5-(4-phenylbutyl)pyrimidin-2-amine
    • 2-Amino-6-benzyl-4-chlor-5-< 4-phenyl-butyl> -pyrimidin
    • 4-benzyl-6-chloro-5-(4-phenyl-butyl)-pyrimidin-2-ylamine
    • AC1L7FHD
    • NSC211950
    • NSC-211950
    • 2257-72-9
    • DTXSID30309432
    • &nbsp;
    • Inchi: 1S/C21H22ClN3/c22-20-18(14-8-7-11-16-9-3-1-4-10-16)19(24-21(23)25-20)15-17-12-5-2-6-13-17/h1-6,9-10,12-13H,7-8,11,14-15H2,(H2,23,24,25)
    • InChI Key: DJMHXTOGLXPISR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(CC2C=CC=CC=2)=NC(N)=N1)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 351.15046
  • Monoisotopic Mass: 351.1502254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8
  • LogP: 5.44960
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